Cas no 2171448-22-7 ((2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobutanoic acid)

• Product Name: (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobutanoic acid
• CAS No: 2171448-22-7
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6518492
• PubChem ID: 165536442
• Update Time: 2025-06-08

(2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobutanoic acid
• 2171448-22-7
• (2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylpropanamido]butanoic acid
• EN300-1510768

• Inchi： 1S/C28H28N2O5/c1-3-24(25(31)32)29-26(33)28(2,18-11-5-4-6-12-18)30-27(34)35-17-23-21-15-9-7-13-19(21)20-14-8-10-16-22(20)23/h4-16,23-24H,3,17H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)/t24-,28?/m0/s1
• InChI Key： KPKLBWSNDMTFBW-ZZDYIDRTSA-N
• SMILES： O(C(NC(C)(C(N[C@H](C(=O)O)CC)=O)C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobutanoic acid

Comprehensive Overview of (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobutanoic acid (CAS No. 2171448-22-7)

The compound (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobutanoic acid (CAS No. 2171448-22-7) is a sophisticated peptide derivative widely utilized in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a phenylpropanamide moiety, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers frequently employ this compound to enhance drug delivery systems and targeted therapies, aligning with the growing demand for precision medicine.

In recent years, the scientific community has shown heightened interest in Fmoc-protected amino acids due to their role in peptide-based therapeutics. The (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobutanoic acid stands out for its compatibility with automated synthesizers, a feature critical for scaling up biopharmaceutical production. This aligns with trending searches such as "Fmoc peptide synthesis applications" and "CAS 2171448-22-7 uses in drug development", reflecting its relevance in cutting-edge research.

The compound’s chiral center (denoted by the (2S) configuration) ensures stereochemical precision, a key factor in enzyme-substrate interactions. This property is particularly significant for cancer research, where peptide-drug conjugates are explored for their tumor-targeting capabilities. Notably, the phenylpropanamide segment contributes to improved lipophilicity, addressing common challenges in bioavailability optimization—a topic frequently queried in AI-driven drug discovery platforms.

From a synthetic chemistry perspective, the Fmoc group in CAS 2171448-22-7 offers reversible protection, enabling sequential peptide elongation without side reactions. This aligns with industry demands for high-purity intermediates, as evidenced by search trends like "Fmoc deprotection methods" and "peptide coupling reagents 2024". The compound’s carboxylic acid terminus further allows crosslinking with amines, expanding its utility in biomaterial engineering.

Environmental and green chemistry considerations are also pertinent. The compound’s synthesis adheres to atom economy principles, reducing waste generation—a hotspot in sustainable pharmaceutical manufacturing. Researchers investigating CAS 2171448-22-7 often explore microwave-assisted synthesis or flow chemistry techniques to minimize solvent use, echoing popular queries like "green peptide synthesis technologies".

In summary, (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobutanoic acid exemplifies the intersection of traditional organic chemistry and modern therapeutic innovation. Its multifaceted applications—from drug design to biomaterials—ensure its prominence in both academic and industrial settings, resonating with contemporary search behaviors and scientific advancements.